Cas no 21888-99-3 (Levetimide)

• Product Name: Levetimide
• CAS No: 21888-99-3
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 278344
• PubChem ID: 30844
• Update Time: 2025-04-19

Levetimide Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bipiperidine]-2,6-dione,3-phenyl-1'-(phenylmethyl)-, (3R)-
• (3R)-1'-Benzyl-3-phenyl-3,4'-bipiperidine-2,6-dione
• (-)-Benzetimide
• [3,4'-Bipiperidine]-2,6-dione,3-phenyl-1'-(phenylmethyl)-, (R)-
• Glutarimide,2-(1-benzyl-4-piperidyl)-2-phenyl-, (-)- (8CI)
• Levetimide
• R(-)-LEVETIMIDEHYDROCHLORIDE(R47210)MUSACARIN
• PDSP2_001817
• BENZETIMIDE, (R)-
• (3R)-3-Phenyl-1'-(phenylmethyl)[3,4'-bipiperidine]-2,6-dione
• 576087I4XG
• CHEMBL273974
• SCHEMBL1651291
• MS-25763
• CS-0068505
• 21888-99-3
• (3R)-3-phenyl-3-[1-(phenylmethyl)piperidin-4-yl]piperidine-2,6-dione
• l-Benzetimide
• (3,4'-Bipiperidine)-2,6-dione, 3-phenyl-1'-(phenylmethyl)-, (R)-
• (R)-1'-benzyl-3-phenyl-[3,4'-bipiperidine]-2,6-dione
• 5,6-DIAMINO-2,4-DIHYDROXYPYRIMIDINESULFATEDIHYDRATE
• UNII-576087I4XG
• R(-)-LEVETIMIDE HYDROCHLORIDE (R47210) M USACARIN
• (3R)-3-(1-benzylpiperidin-4-yl)-3-phenylpiperidine-2,6-dione
• [3,4'-Bipiperidine]-2,6-dione, 3-phenyl-1'-(phenylmethyl)-, (3R)-
• PDSP1_001834
• BDBM50018550
• Glutarimide, 2-(1-benzyl-4-piperidyl)-2-phenyl-, (-)-
• BRN 6490018
• A937280
• AKOS040741945
• (3,4'-BIPIPERIDINE)-2,6-DIONE, 3-PHENYL-1'-(PHENYLMETHYL)-, (3R)-
• (S)-1'-Benzyl-3-phenyl-[3,4'-bipiperidine]-2,6-dione
• GTPL358
• 1''-Benzyl-3-phenyl-[3,4'']bipiperidinyl-2,6-dione
• DTXSID401183493
• laevo-Benzetimide
• Q27080260
• HY-105545A
• (3R)-3-Phenyl-1a(2)-(phenylmethyl)[3,4a(2)-bipiperidine]-2,6-dione
• G13375
• DA-64935

• Inchi： 1S/C23H26N2O2/c26-21-11-14-23(22(27)24-21,19-9-5-2-6-10-19)20-12-15-25(16-13-20)17-18-7-3-1-4-8-18/h1-10,20H,11-17H2,(H,24,26,27)/t23-/m0/s1
• InChI Key： LQQIVYSCPWCSSD-QHCPKHFHSA-N
• SMILES： O=C1[C@](C2C=CC=CC=2)(CCC(N1)=O)C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 362.199428076g/mol
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines